Cas no 126829-66-1 (13-acetoxy-3beta-hydroxy-germacra-1(10)E,4E,7(11)-trien-12,6alpha-olide)

13-acetoxy-3beta-hydroxy-germacra-1(10)E,4E,7(11)-trien-12,6alpha-olide is a specialized organic compound with significant applications in the synthesis of natural products and pharmaceuticals. Its unique structure and stereochemistry offer advantages in terms of chemical reactivity and selectivity, making it a valuable intermediate in the development of complex molecules. This compound's hydroxy and acetoxy groups provide versatility for further functionalization, enhancing its potential in medicinal chemistry research.
13-acetoxy-3beta-hydroxy-germacra-1(10)E,4E,7(11)-trien-12,6alpha-olide structure
126829-66-1 structure
Product Name:13-acetoxy-3beta-hydroxy-germacra-1(10)E,4E,7(11)-trien-12,6alpha-olide
CAS No:126829-66-1
MF:C17H22O5
MW:306.353585720062
CID:2002648
PubChem ID:137796342
Update Time:2025-06-20

13-acetoxy-3beta-hydroxy-germacra-1(10)E,4E,7(11)-trien-12,6alpha-olide Chemical and Physical Properties

Names and Identifiers

    • 13-acetoxy-3beta-hydroxy-germacra-1(10)E,4E,7(11)-trien-12,6alpha-olide
    • 3beta-Hydroxy-13-acetoxygermacra-1(10)E,4E,7(11)-trien-12,6alpha-olide
    • 13-Acetoxy-3beta-hydroxygermacra-1(10)E,4E,7(11)-trien-12,6alpha-olide
    • (9-hydroxy-6,10-dimethyl-2-oxo-5,8,9,11a-tetrahydro-4H-cyclodeca[b]furan-3-yl)methyl acetate
    • 126829-66-1
    • [(6E,9S,10E,11Ar)-9-hydroxy-6,10-dimethyl-2-oxo-5,8,9,11a-tetrahydro-4H-cyclodeca[b]furan-3-yl]methyl acetate
    • AKOS040760931
    • Inchi: 1S/C17H22O5/c1-10-4-6-13-14(9-21-12(3)18)17(20)22-16(13)8-11(2)15(19)7-5-10/h5,8,15-16,19H,4,6-7,9H2,1-3H3
    • InChI Key: DSMOADJYFRMMKC-UHFFFAOYSA-N
    • SMILES: O1C(C(COC(C)=O)=C2CCC(C)=CCC(C(C)=CC12)O)=O

Computed Properties

  • Exact Mass: 306.14672380g/mol
  • Monoisotopic Mass: 306.14672380g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 568
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 2
  • XLogP3: 0.773
  • Topological Polar Surface Area: 72.8Ų

Experimental Properties

  • Color/Form: Powder
  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 504.9±50.0 °C at 760 mmHg
  • Flash Point: 183.2±23.6 °C
  • Vapor Pressure: 0.0±2.9 mmHg at 25°C

13-acetoxy-3beta-hydroxy-germacra-1(10)E,4E,7(11)-trien-12,6alpha-olide Security Information

13-acetoxy-3beta-hydroxy-germacra-1(10)E,4E,7(11)-trien-12,6alpha-olide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI TAO SHU Biotechnology Co., Ltd.
TN2608-1 mg
13-Acetoxy-3beta-hydroxygermacra-1(10)E,4E,7(11)-trien-12,6alpha-olide
126829-66-1
1mg
¥2435.00 2022-04-26
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
A41480-5 mg
13-acetoxy-3beta-hydroxy-germacra-1(10)E,4E,7(11)-trien-12,6alpha-olide
126829-66-1
5mg
¥4800.0 2022-04-28
SHANG HAI TAO SHU Biotechnology Co., Ltd.
TN2608-5mg
13-Acetoxy-3beta-hydroxygermacra-1(10)E,4E,7(11)-trien-12,6alpha-olide
126829-66-1
5mg
¥ 3330 2023-09-08
SHANG HAI TAO SHU Biotechnology Co., Ltd.
TN2608-1 mL * 10 mM (in DMSO)
13-Acetoxy-3beta-hydroxygermacra-1(10)E,4E,7(11)-trien-12,6alpha-olide
126829-66-1
1 mL * 10 mM (in DMSO)
¥ 3430 2023-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
A41480-5mg
13-acetoxy-3beta-hydroxy-germacra-1(10)E,4E,7(11)-trien-12,6alpha-olide
126829-66-1 ,97.5%
5mg
¥4800.0 2023-09-09
TargetMol Chemicals
TN2608-5 mg
13-Acetoxy-3beta-hydroxygermacra-1(10)E,4E,7(11)-trien-12,6alpha-olide
126829-66-1 98%
5mg
¥ 3,330 2023-07-11
TargetMol Chemicals
TN2608-1 mL * 10 mM (in DMSO)
13-Acetoxy-3beta-hydroxygermacra-1(10)E,4E,7(11)-trien-12,6alpha-olide
126829-66-1 98%
1 mL * 10 mM (in DMSO)
¥ 3430 2023-09-15
TargetMol Chemicals
TN2608-5mg
13-Acetoxy-3beta-hydroxygermacra-1(10)E,4E,7(11)-trien-12,6alpha-olide
126829-66-1 98%
5mg
¥ 3330 2023-09-15
TargetMol Chemicals
TN2608-5mg
13-Acetoxy-3beta-hydroxygermacra-1(10)E,4E,7(11)-trien-12,6alpha-olide
126829-66-1
5mg
¥ 3330 2024-07-24
TargetMol Chemicals
TN2608-1 ml * 10 mm
13-Acetoxy-3beta-hydroxygermacra-1(10)E,4E,7(11)-trien-12,6alpha-olide
126829-66-1
1 ml * 10 mm
¥ 3430 2024-07-24

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